Cas no 827038-39-1 (5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]-)

• Product name: 5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]-
• CAS No: 827038-39-1
• MF: C₂₃H₂₂N₂O₄S
• MW: 422.49678
• CID: 686005
• PubChem ID: 5273713

5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]-
• 2-[cyclohexyl-(4-phenoxybenzoyl)amino]-1,3-thiazole-5-carboxylic acid
• 2-[(R)-Cyclohexyl-(4-phenoxy-benzoyl)-amino]-thiazole-5-carboxylic acid
• CHEMBL369535
• 827038-39-1
• BDBM50157176
• 2-[cyclohexyl-(4-phenoxybenzoyl)amino]thiazole-5-carboxylic acid
• 2-[Cyclohexyl-(4-phenoxy-benzoyl)-amino]-thiazole-5-carboxylic acid
• DTXSID30414954

• Inchi： InChI=1S/C23H22N2O4S/c26-21(16-11-13-19(14-12-16)29-18-9-5-2-6-10-18)25(17-7-3-1-4-8-17)23-24-15-20(30-23)22(27)28/h2,5-6,9-15,17H,1,3-4,7-8H2,(H,27,28)
• InChI Key： ZYJQQYXBLRRYPA-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)N(C2=NC=C(S2)C(=O)O)C(=O)C3=CC=C(C=C3)OC4=CC=CC=C4

Computed Properties

• Exact Mass: 422.13002836g/mol
• Monoisotopic Mass: 422.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 108Ų